Cas no 864859-22-3 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,5-dichlorobenzamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,5-dichlorobenzamide
• CAS No: 864859-22-3
• MF: C₁₇H₁₃Cl₂N₃O₂S
• MW: 394.275020360947
• CID: 6598360
• PubChem ID: 4421821
• Update Time: 2025-10-31

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,5-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,5-dichlorobenzamide
• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,5-dichlorobenzamide
• Benzamide, N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,5-dichloro-
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,5-dichlorobenzamide
• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2,5-dichlorobenzamide
• F1298-0928
• 864859-22-3
• AKOS024604722
• AB00685859-01

• Inchi： 1S/C17H13Cl2N3O2S/c1-9(23)22-5-4-11-13(7-20)17(25-15(11)8-22)21-16(24)12-6-10(18)2-3-14(12)19/h2-3,6H,4-5,8H2,1H3,(H,21,24)
• InChI Key： IAAQYXZJRACTQK-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C#N)CCN(C(C)=O)C2)(=O)C1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 393.0105532g/mol
• Monoisotopic Mass: 393.0105532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 562.1±50.0 °C(Predicted)
• pka: 10.71±0.20(Predicted)

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,5-dichlorobenzamide

Recent Advances in the Study of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,5-dichlorobenzamide (CAS: 864859-22-3)

In recent years, the compound N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,5-dichlorobenzamide (CAS: 864859-22-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyridine scaffold and dichlorobenzamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,5-dichlorobenzamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. The compound's structural features, including the acetyl and cyano groups, play a critical role in its binding affinity to target proteins, as demonstrated by X-ray crystallography and molecular docking studies. These insights have paved the way for the design of derivatives with enhanced pharmacological properties.

Biological evaluations of 864859-22-3 have revealed its potent inhibitory effects on specific kinases and proteases implicated in cancer and inflammatory diseases. In vitro assays using cell lines derived from solid tumors have shown that the compound induces apoptosis and cell cycle arrest at low micromolar concentrations. Furthermore, in vivo studies in murine models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and tissue penetration. These findings suggest that N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,5-dichlorobenzamide could serve as a lead compound for the development of novel anticancer and anti-inflammatory agents.

Recent research has also explored the compound's mechanism of action at the molecular level. Proteomic and transcriptomic analyses have identified key signaling pathways modulated by 864859-22-3, including the PI3K/AKT/mTOR and NF-κB cascades. These pathways are frequently dysregulated in various malignancies, making the compound a promising candidate for targeted therapy. Additionally, structural-activity relationship (SAR) studies have highlighted the importance of the dichlorobenzamide moiety for maintaining high binding affinity and selectivity, providing valuable guidance for future drug design efforts.

Despite these advancements, challenges remain in the clinical translation of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,5-dichlorobenzamide. Issues such as potential off-target effects and metabolic stability need to be addressed through further optimization and preclinical testing. Collaborative efforts between academia and industry are essential to accelerate the development of this compound and its derivatives. Ongoing clinical trials and regulatory approvals will ultimately determine its therapeutic potential and commercial viability.

In conclusion, the latest research on 864859-22-3 underscores its significance as a versatile scaffold in medicinal chemistry. Its unique structural features and broad biological activity make it a valuable tool for understanding disease mechanisms and developing new therapeutics. Future studies should focus on expanding its applications, improving its drug-like properties, and exploring combination therapies to maximize clinical benefits. The continued investigation of this compound holds great promise for advancing the field of chemical biology and addressing unmet medical needs.